Cas no 1153976-58-9 (N-(2,6-dimethylcyclohexyl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: N-(2,6-dimethylcyclohexyl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 1153976-58-9
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5097688
• PubChem ID: 43534997
• Update Time: 2026-03-02

N-(2,6-dimethylcyclohexyl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, N-(2,6-dimethylcyclohexyl)-1-methyl-
• N-(2,6-dimethylcyclohexyl)-1-methyl-1H-pyrazol-4-amine

• Inchi： 1S/C12H21N3/c1-9-5-4-6-10(2)12(9)14-11-7-13-15(3)8-11/h7-10,12,14H,4-6H2,1-3H3
• InChI Key： PANKJMXKNYHTAX-UHFFFAOYSA-N
• SMILES： N1(C)C=C(NC2C(C)CCCC2C)C=N1

Additional information on N-(2,6-dimethylcyclohexyl)-1-methyl-1H-pyrazol-4-amine

Comprehensive Overview of N-(2,6-dimethylcyclohexyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 1153976-58-9)

The compound N-(2,6-dimethylcyclohexyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 1153976-58-9) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This pyrazole derivative features a dimethylcyclohexyl group attached to a methylated pyrazole ring, making it a subject of interest for researchers in medicinal chemistry, agrochemicals, and material science. Its molecular formula and precise structure have been extensively studied to unlock its full potential.

One of the key reasons for the growing interest in N-(2,6-dimethylcyclohexyl)-1-methyl-1H-pyrazol-4-amine is its relevance to drug discovery and pharmaceutical research. The pyrazole core is a common motif in many bioactive compounds, and modifications like those seen in this molecule can significantly alter its pharmacological properties. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, which are hot topics in the search for new therapeutics for diseases like cancer and neurological disorders.

In the realm of agrochemicals, N-(2,6-dimethylcyclohexyl)-1-methyl-1H-pyrazol-4-amine has shown promise as a potential pesticide intermediate. Its structural features align with compounds known to interact with insect or fungal biological pathways, making it a candidate for further development in crop protection. This aligns with the global push for sustainable agriculture and eco-friendly pest control solutions, which are frequently searched topics in scientific and agricultural communities.

The synthesis of CAS No. 1153976-58-9 involves multi-step organic reactions, often starting with the construction of the pyrazole ring followed by selective amination and alkylation steps. Recent advancements in green chemistry have also explored more efficient and environmentally friendly routes to produce this compound, addressing the growing demand for sustainable synthesis methods in the chemical industry.

From a material science perspective, the rigid cyclohexyl moiety combined with the heterocyclic pyrazole ring offers interesting possibilities for designing novel functional materials. These could range from organic semiconductors to coordination compounds with unique photophysical properties. This versatility makes N-(2,6-dimethylcyclohexyl)-1-methyl-1H-pyrazol-4-amine a valuable building block in materials research, particularly in the development of advanced electronic devices.

Analytical characterization of this compound typically involves techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the molecular structure and purity, which are crucial for its various applications. The compound's physicochemical properties, including solubility, stability, and melting point, have been documented to facilitate its use in different research contexts.

In the context of intellectual property, several patents mention derivatives of N-(2,6-dimethylcyclohexyl)-1-methyl-1H-pyrazol-4-amine, particularly in pharmaceutical and agrochemical applications. This highlights the commercial potential of this chemical entity and explains why it's frequently searched in patent databases and scientific literature.

Safety and handling of CAS 1153976-58-9 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended when working with this material, as with most laboratory chemicals. These precautions align with the increasing focus on laboratory safety standards in research institutions worldwide.

The future research directions for N-(2,6-dimethylcyclohexyl)-1-methyl-1H-pyrazol-4-amine are likely to focus on expanding its applications in targeted drug delivery systems and smart materials. With the rise of computational chemistry and AI-assisted drug design, this compound may serve as an important scaffold for virtual screening and molecular modeling studies, connecting it to some of the most trending topics in modern chemistry.

For researchers interested in obtaining N-(2,6-dimethylcyclohexyl)-1-methyl-1H-pyrazol-4-amine, it's available through specialized chemical suppliers that cater to the research community. The compound is typically provided with comprehensive analytical data to ensure its quality and suitability for various applications. This availability supports its continued investigation across multiple scientific disciplines.